Cas no 1517704-54-9 (2-(propan-2-yloxy)benzene-1-sulfonamide)

• Product Name: 2-(propan-2-yloxy)benzene-1-sulfonamide
• CAS No: 1517704-54-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• MDL: MFCD23895327
• CID: 4485202
• PubChem ID: 22997230
• Update Time: 2025-05-21

2-(propan-2-yloxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-(1-methylethoxy)-
• 2-(propan-2-yloxy)benzene-1-sulfonamide
• SCHEMBL2247901
• 1517704-54-9
• AKOS018987806
• DB-409748
• 2-isopropoxybenzenesulfonamide
• EN300-279479

• MDL： MFCD23895327
• Inchi： 1S/C9H13NO3S/c1-7(2)13-8-5-3-4-6-9(8)14(10,11)12/h3-7H,1-2H3,(H2,10,11,12)
• InChI Key： SNFCSHBQRQHEQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445Da
• Monoisotopic Mass: 215.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(propan-2-yloxy)benzene-1-sulfonamide

Recent Advances in the Study of 2-(propan-2-yloxy)benzene-1-sulfonamide (CAS: 1517704-54-9) in Chemical Biology and Pharmaceutical Research

2-(propan-2-yloxy)benzene-1-sulfonamide (CAS: 1517704-54-9) is a sulfonamide derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been explored for its biological activities, including enzyme inhibition and modulation of cellular pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for drug development.

One of the key areas of research involves the compound's role as a carbonic anhydrase (CA) inhibitor. CAs are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including glaucoma, epilepsy, and cancer. Preliminary studies indicate that 2-(propan-2-yloxy)benzene-1-sulfonamide exhibits selective inhibition against specific CA isoforms, suggesting its potential as a targeted therapeutic agent. For instance, in vitro assays have demonstrated its efficacy in inhibiting CA-II and CA-IX, isoforms associated with glaucoma and tumorigenesis, respectively.

Another significant aspect of recent research is the exploration of the compound's anti-inflammatory and antimicrobial properties. Sulfonamide derivatives are well-known for their broad-spectrum biological activities, and 2-(propan-2-yloxy)benzene-1-sulfonamide is no exception. Studies have shown that this compound can modulate inflammatory cytokines and inhibit the growth of certain bacterial strains. These findings open avenues for its application in treating inflammatory disorders and infections, particularly in cases where conventional therapies face limitations due to resistance or side effects.

The synthesis and optimization of 2-(propan-2-yloxy)benzene-1-sulfonamide have also been a focus of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring structural modifications to enhance its pharmacological profile. For example, introducing substituents at specific positions on the benzene ring has been shown to influence the compound's binding affinity and selectivity towards target enzymes. Such structure-activity relationship (SAR) studies are crucial for rational drug design and optimization.

In addition to its therapeutic potential, 2-(propan-2-yloxy)benzene-1-sulfonamide has been studied for its utility as a chemical probe in biological research. Its ability to selectively inhibit certain enzymes makes it a valuable tool for elucidating the roles of these enzymes in cellular processes. This application is particularly relevant in the field of chemical biology, where small molecules are used to dissect complex biological pathways and identify novel drug targets.

Despite these promising developments, challenges remain in the clinical translation of 2-(propan-2-yloxy)benzene-1-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique properties and versatile applications underscore its significance in contemporary chemical biology and pharmaceutical research.

In conclusion, 2-(propan-2-yloxy)benzene-1-sulfonamide (CAS: 1517704-54-9) represents a compelling subject of study with multifaceted applications in medicine and biology. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies and tools in the life sciences. Future studies will likely focus on refining its pharmacological properties and expanding its therapeutic indications, solidifying its role in the next generation of biomedical innovations.